Cas no 881044-31-1 (2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine)

• Product Name: 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine
• CAS No: 881044-31-1
• MF: C₁₆H₁₄ClFN₂
• MW: 288.747166156769
• CID: 6783237
• PubChem ID: 16394799
• Update Time: 2025-06-25

2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine
• BBL030564
• 881044-31-1
• CS-0358518
• VS-09896
• 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethan-1-amine
• STK617377
• AKOS005170823

• Inchi： 1S/C16H14ClFN2/c17-13-5-3-6-14(18)16(13)11(8-19)12-9-20-15-7-2-1-4-10(12)15/h1-7,9,11,20H,8,19H2
• InChI Key： FMWRUNBSHPPKHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CN)C1=CNC2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 288.0829543g/mol
• Monoisotopic Mass: 288.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine

Introduction to 2-(2-Chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine (CAS No. 881044-31-1)

2-(2-Chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine, also known by its CAS number 881044-31-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known as indole derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique combination of a chloro and fluorophenyl substituent with an indole moiety imparts distinct chemical and biological properties to this compound, making it a subject of extensive research.

The chemical structure of 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine consists of a central ethanamine backbone flanked by a 2-chloro-6-fluorophenyl group and an indole ring. The presence of these functional groups confers specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity. The chloro and fluorine substituents on the phenyl ring enhance the compound's lipophilicity, facilitating its ability to cross cell membranes and interact with various biological targets.

In recent years, 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this molecule exhibits significant activity against various targets, including serotonin receptors, which are implicated in a range of neurological disorders such as depression, anxiety, and schizophrenia. The selective binding affinity of 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine to serotonin receptors makes it a promising candidate for the development of novel therapeutic agents.

Beyond its potential in neuropsychiatric disorders, 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine has also been explored for its anti-inflammatory properties. Research has demonstrated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, suggesting its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to target multiple pathways involved in inflammation further enhances its therapeutic versatility.

The pharmacokinetic profile of 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it suitable for administration in various formulations. Additionally, the compound's metabolic stability ensures that it remains active in the body for an extended period, which is essential for sustained therapeutic effects.

In preclinical studies, 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine has demonstrated low toxicity and good safety margins. These findings are crucial for advancing the compound into clinical trials. Ongoing clinical trials are evaluating the safety and efficacy of this molecule in treating various conditions, including depression and inflammatory diseases. Preliminary results from these trials have been promising, with the compound showing significant improvements in patient outcomes compared to placebo or standard treatments.

The synthetic route for producing 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine is well-established and can be scaled up for commercial production. The process involves several steps, including the formation of the indole ring and the introduction of the chloro and fluorophenyl substituents. The efficiency and yield of this synthetic pathway have been optimized to ensure high purity and consistency in the final product.

In conclusion, 2-(2-chloro-6-fluorophenyl)-2-(1H-indol-3-yl)ethanamine (CAS No. 881044-31-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.